molecular formula C12H4F8N2 B085828 4,4'-Diaminooctafluorobiphenyl CAS No. 1038-66-0

4,4'-Diaminooctafluorobiphenyl

Cat. No.: B085828
CAS No.: 1038-66-0
M. Wt: 328.16 g/mol
InChI Key: FWOLORXQTIGHFX-UHFFFAOYSA-N
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Description

4,4'-Diaminooctafluorobiphenyl is a useful research compound. Its molecular formula is C12H4F8N2 and its molecular weight is 328.16 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 88339. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

  • Molecular Structure and NMR Analysis : 4,4'-Diaminooctafluorobiphenyl (DAOFB) has been studied for its molecular structure and NMR properties. It was the subject of 1H, 19F MAS, 13C, and 15N CP/MAS NMR, and liquid phase NMR spectra analyses, with the findings indicating the suitability of density functional B3LYP method over the scaled HF approach for predicting NMR properties (Parlak, Alver, Bağlayan, & Şenyel, 2008).

  • Polymer Synthesis and Characterization : DAOFB has been used in the synthesis of rigid-rod polyamides and polyimides, characterized by properties such as inherent viscosity, FT-IR, UV−vis, 1H NMR, 13C NMR, X-ray, DSC, TMA, TGA, and moisture absorption (Spiliopoulos & Mikroyannidis, 1998).

  • Polyimide Synthesis and Properties : Research has been conducted on the synthesis and polymerization of various polyimides using DAOFB, focusing on their solubility, glass transition temperatures, and thermal properties (Harris, Lin, Li, & Cheng, 1996).

  • Liquid Crystal Display Applications : DAOFB-derived fluorinated copolyimides have been explored for their potential in advanced liquid-crystal display applications, demonstrating properties like great thermal stability, high mechanical properties, and suitable pretilt angles for nematic liquid crystals (Liu, Li, Wu, Zhou, Wang, & Yang, 2002).

  • Photoluminescence Studies : Studies on the fluorescence solvatochromic shifts of DAOFB have been conducted, providing insights into its behavior in different solvents and under various conditions (Rajendiran & Swaminathan, 1995).

  • Effects on Material Properties in Polyimide Films : Research on aromatic diamines including DAOFB has investigated their effects on the relaxation behaviors, thermal, and optical properties of polyimide films (Li, Fang, Ge, Honigfort, Chen, Harris, & Cheng, 1999).

  • Photoluminescence of Oligoazomethines : DAOFB has been used in the synthesis of photoluminescence oligoazomethines, displaying properties like high glass transition temperature and fluorescence in blue, blue-green, or green light (Sęk, Iwan, Jarząbek, Kaczmarczyk, Kasperczyk, Janeczek, & Mazurak, 2009).

  • Fuel Cell Applications : Novel sulfonated polyimides synthesized from DAOFB have been studied for their potential in fuel cell applications, focusing on their proton conductivity and water stability (Fang, Guo, Harada, Watari, Tanaka, Kita, & Okamoto, 2002).

Safety and Hazards

4,4’-Diaminooctafluorobiphenyl may cause skin irritation, serious eye irritation, and respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapours/spray, and to wear protective gloves/clothing/eye/face protection . In case of contact with skin or eyes, it is advised to rinse cautiously with water for several minutes .

Properties

IUPAC Name

4-(4-amino-2,3,5,6-tetrafluorophenyl)-2,3,5,6-tetrafluoroaniline
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H4F8N2/c13-3-1(4(14)8(18)11(21)7(3)17)2-5(15)9(19)12(22)10(20)6(2)16/h21-22H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FWOLORXQTIGHFX-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1(=C(C(=C(C(=C1F)F)N)F)F)C2=C(C(=C(C(=C2F)F)N)F)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H4F8N2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID8061424
Record name [1,1'-Biphenyl]-4,4'-diamine, 2,2',3,3',5,5',6,6'-octafluoro-
Source EPA DSSTox
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Molecular Weight

328.16 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

1038-66-0
Record name 4,4′-Diaminooctafluorobiphenyl
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=1038-66-0
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Octafluorobenzidine
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Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Octafluorobenzidine
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=88339
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
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Record name [1,1'-Biphenyl]-4,4'-diamine, 2,2',3,3',5,5',6,6'-octafluoro-
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Record name [1,1'-Biphenyl]-4,4'-diamine, 2,2',3,3',5,5',6,6'-octafluoro-
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Record name Octafluoro-4,4'-biphenylenediamine
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URL https://echa.europa.eu/substance-information/-/substanceinfo/100.012.602
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Customer
Q & A

Q1: What is the molecular structure of 4,4'-Diaminooctafluorobiphenyl and how was it determined?

A1: this compound consists of a biphenyl ring system where all hydrogen atoms are replaced by fluorine, except for the 4 and 4' positions, which have amino (NH2) groups. [] The structure was determined using various techniques, including NMR spectroscopy and computational methods like Density Functional Theory (DFT) and Hartree Fock calculations. [] These methods provide insights into the molecule's geometry, bond lengths, and electron distribution. [] You can find more details about the structural features in this paper: []

Q2: Are there any computational models available for this compound?

A2: Yes, the study by Dąbrowska et al. employed both Density Functional Theory (DFT) and ab initio Hartree Fock calculations to investigate the molecular structure of this compound. [] These computational methods help predict the molecule's properties and behavior, offering valuable insights into its potential applications.

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